Cas no 944900-64-5 (2,3-DIMETHOXY-4-VINYLPYRIDINE)

2,3-Dimethoxy-4-vinylpyridine is a versatile pyridine derivative characterized by its vinyl and dimethoxy functional groups, which enhance its reactivity in organic synthesis. This compound serves as a valuable intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty materials due to its ability to participate in cross-coupling, polymerization, and other functionalization reactions. The electron-rich pyridine core, combined with the steric and electronic effects of the methoxy substituents, contributes to its utility in constructing complex heterocyclic frameworks. Its vinyl group further enables applications in polymer chemistry and surface modification. The compound is typically handled under controlled conditions due to its sensitivity to light and moisture.

2,3-DIMETHOXY-4-VINYLPYRIDINE structure

Product Name:2,3-DIMETHOXY-4-VINYLPYRIDINE

CAS No:944900-64-5

MF:C₈H₉NO₃

MW:167.161962270737

MDL:MFCD10697543

CID:839630

PubChem ID:55262960

Update Time:2025-05-27

2,3-DIMETHOXY-4-VINYLPYRIDINE Chemical and Physical Properties

Names and Identifiers

- 2,3-DIMETHOXY-4-VINYLPYRIDINE
- 2,3-dimethoxy-pyridine-4-carbaldehyde
- 4-ethenyl-2,3-dimethoxypyridine
- 2,3-Dimethoxy-4-pyridinecarboxaldehyde (ACI)
- 2,3-Dimethoxypyridine-4-carbaldehyde
- 2,3-Dimethoxypyridine-4-carboxaldehyde
- DB-346453
- AB59873
- D75696
- CS-16306
- UBEURAZVUPCYBE-UHFFFAOYSA-N
- SCHEMBL1534375
- 2,3-DIMETHOXYISONICOTINALDEHYDE
- MFCD10697543
- 944900-64-5
- AKOS006303407
- CS-0095049
- MDL： MFCD10697543
- Inchi： 1S/C8H9NO3/c1-11-7-6(5-10)3-4-9-8(7)12-2/h3-5H,1-2H3
- InChI Key： UBEURAZVUPCYBE-UHFFFAOYSA-N
- SMILES： O=CC1C(OC)=C(OC)N=CC=1

Computed Properties

Exact Mass: 167.058243149g/mol
Monoisotopic Mass: 167.058243149g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 48.4Å²

2,3-DIMETHOXY-4-VINYLPYRIDINE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM336492-100mg	2,3-Dimethoxyisonicotinaldehyde	944900-64-5	95%+	100mg	$114	2021-08-18
Chemenu	CM336492-250mg	2,3-Dimethoxyisonicotinaldehyde	944900-64-5	95%+	250mg	$190	2021-08-18
Chemenu	CM336492-1g	2,3-Dimethoxyisonicotinaldehyde	944900-64-5	95%+	1g	$465	2021-08-18
Chemenu	CM336492-100mg	2,3-Dimethoxyisonicotinaldehyde	944900-64-5	95%+	100mg	$114	2022-06-09
Chemenu	CM336492-250mg	2,3-Dimethoxyisonicotinaldehyde	944900-64-5	95%+	250mg	$190	2022-06-09
Chemenu	CM336492-1g	2,3-Dimethoxyisonicotinaldehyde	944900-64-5	95%+	1g	$465	2022-06-09
eNovation Chemicals LLC	Y1132058-100mg	2,3-Dimethoxy-pyridine-4-carbaldehyde	944900-64-5	95%	100mg	$180	2024-07-28
eNovation Chemicals LLC	Y1132058-250mg	2,3-Dimethoxy-pyridine-4-carbaldehyde	944900-64-5	95%	250mg	$170	2024-07-28
eNovation Chemicals LLC	Y1132058-500mg	2,3-Dimethoxy-pyridine-4-carbaldehyde	944900-64-5	95%	500mg	$210	2024-07-28
eNovation Chemicals LLC	Y1132058-1g	2,3-Dimethoxy-pyridine-4-carbaldehyde	944900-64-5	95%	1g	$275	2024-07-28

2,3-DIMETHOXY-4-VINYLPYRIDINE Production Method

Production Method 1

52605-97-7

944900-64-5

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; -78 °C → 0 °C; 1 h, 0 °C; 0 °C → -78 °C
1.2 Solvents: Tetrahydrofuran ; -78 °C → 0 °C
1.3 Reagents: Ammonium chloride Solvents: Water

Reference

: Preparation of chromen-4-one, pyrano[2,3-c]pyridin-4-one, and 7H-pyrano[2,3-e]indazol-4-one derivatives as anticancer agents

, World Intellectual Property Organization, , ,

Production Method 2

52605-97-7

944900-64-5

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 1 h, 0 °C
1.2 -78 °C; 1 h, 0 °C
1.3 Reagents: Ammonium chloride Solvents: Water

Reference

: Pyridinones as antifibrotic agents and their preparation

, World Intellectual Property Organization, , ,

Production Method 3

52605-97-7

944900-64-5

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 1 h, 0 °C
1.2 -78 °C; 1 h, 0 °C
1.3 Reagents: Ammonium chloride Solvents: Water

Reference